Cas no 1028332-16-2 (NA)
NA structure
Product Name:NA
CAS No:1028332-16-2
MF:C14H20BClO4
MW:298.570203781128
CID:4559455
Update Time:2022-09-22
NA Chemical and Physical Properties
Names and Identifiers
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- NA
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- Inchi: 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)12-10(16)7-9(17-5)8-11(12)18-6/h7-8H,1-6H3
- InChI Key: NEYCGAWYGFTXHI-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1=C(OC)C=C(OC)C=C1Cl
Computed Properties
- Exact Mass: 298.114317g/mol
- Monoisotopic Mass: 298.114317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 298.57g/mol
- Topological Polar Surface Area: 36.9Ų
NA Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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